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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Manganese lactate. Following these procedures

is essential for maintaining a safe laboratory environment and ensuring proper handling and

disposal of this chemical.

Hazard Identification and Health Effects
Manganese lactate is a salt of manganese and lactic acid. While essential in small amounts,

overexposure to manganese can lead to adverse health effects.

Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.[1]

Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[2] Inhalation of

manganese fumes can lead to "metal fume fever," a flu-like illness with symptoms including a

metallic taste, headache, fever, chills, and cough.[3]

Chronic Effects: Prolonged or repeated inhalation of high concentrations of manganese dust

or fumes can lead to a serious neurological condition known as "manganism," which

resembles Parkinson's disease.[3][4] Symptoms may include tremors, weakness, and

changes in mood or personality.[3] Chronic exposure can also affect the lungs and liver.[3]

Occupational Exposure Limits
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It is critical to maintain workplace air concentrations of manganese below established

occupational exposure limits.

Regulatory Agency Exposure Limit (as Mn) Notes

OSHA (Occupational Safety

and Health Administration)

PEL (Permissible Exposure

Limit): 5 mg/m³

This is a ceiling limit, meaning

the concentration should not

be exceeded at any time

during the workday.[3][4][5]

NIOSH (National Institute for

Occupational Safety and

Health)

REL (Recommended Exposure

Limit): 1 mg/m³ (TWA - 8-hour

Time-Weighted Average) STEL

(Short-Term Exposure Limit): 3

mg/m³ (not to be exceeded for

any 15-minute period)

These are recommendations

for workplace exposure.[1][3]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

TLV (Threshold Limit Value):

0.02 mg/m³ (Respirable

fraction - 8-hour TWA) TLV

(Threshold Limit Value): 0.1

mg/m³ (Inhalable fraction - 8-

hour TWA)

These are health-based values

and are often more stringent

than regulatory limits.[6] The

respirable fraction refers to

smaller particles that can

penetrate deep into the lungs.

[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Manganese lactate to minimize exposure.

Eye and Face Protection:

Safety glasses with side shields are the minimum requirement.[7]

Chemical safety goggles should be worn when there is a risk of splashes or dust

generation.[8][9]

A face shield should be used in addition to goggles when handling larger quantities or

when there is a significant splash hazard.[8][10]
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Hand Protection:

Disposable nitrile gloves are suitable for incidental contact.[7] If contact occurs, gloves

should be removed immediately, and hands should be washed.[7]

For prolonged contact or when handling solutions, consider wearing more robust gloves,

such as neoprene or PVC. Always check the glove manufacturer's compatibility chart.

Body Protection:

A laboratory coat with long sleeves is required.[7][10]

Long pants and closed-toe shoes must be worn to ensure no skin is exposed.[7][10]

Respiratory Protection:

Work with Manganese lactate in a well-ventilated area, preferably within a chemical fume

hood, especially when handling powders to minimize dust generation.[11]

If a fume hood is not available or if exposure limits are likely to be exceeded, a NIOSH-

approved respirator is required.[6] The type of respirator depends on the airborne

concentration of manganese.

For concentrations up to 10 mg/m³, an N95, R95, or P95 filtering facepiece respirator is

recommended.[1]

For higher concentrations, a powered air-purifying respirator (PAPR) with a high-

efficiency particulate filter or a full-facepiece respirator with N100, R100, or P100 filters

may be necessary.[1]

Handling and Storage Procedures
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

integrity.

Handling:
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Avoid generating dust.[11] Use techniques such as gentle scooping and weighing on a

draft shield or in a fume hood.

Avoid contact with skin, eyes, and clothing.[11]

Wash hands thoroughly with soap and water after handling.[9][11]

Do not eat, drink, or smoke in areas where Manganese lactate is handled.[11]

Storage:

Store in a cool, dry, and well-ventilated area.[11][12]

Keep containers tightly closed to prevent contamination and moisture absorption.[11]

Store away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures
In the event of a spill or exposure, follow these steps immediately.
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Workflow for Manganese Lactate Spill

Spill Occurs

Evacuate and Secure the Area

Don Appropriate PPE
(Gloves, Goggles, Respirator if powder) Report the Incident

Contain the Spill
(Use absorbent pads for liquids, cover powder with damp cloth)

Clean Up Spill
(Sweep solid into a container, absorb liquid)

Decontaminate the Area

Package Waste for Disposal

Dispose of Waste According to Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CDC - NIOSH Pocket Guide to Chemical Hazards - Manganese compounds and fume (as
Mn) [cdc.gov]

2. hoelzel-biotech.com [hoelzel-biotech.com]

3. nj.gov [nj.gov]

4. Everything You Need to Know About Manganese Exposure - Worksite Medical
[worksitemed.com]

5. 3m.com [3m.com]

6. multimedia.3m.com [multimedia.3m.com]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. depts.washington.edu [depts.washington.edu]

9. fishersci.com [fishersci.com]

10. Personal protective equipment | Safety Unit [weizmann.ac.il]

11. Specifications, Uses, SDS of Manganese Lactate Gluconate Manufacturers
[kingofchemicals.com]

12. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Manganese Lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605795#personal-protective-equipment-for-
handling-manganese-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

